Cas no 2202467-68-1 (2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile)

• Product name: 2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile
• CAS No: 2202467-68-1
• MF: C₂₁H₂₄N₆O
• MW: 376.454863548279
• CID: 5462266

2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Cyclopropyl-4-pyrimidinylamino)-1-piperidinyl]-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
• 2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile

• Inchi： 1S/C21H24N6O/c22-12-15-11-16-13-28-10-6-19(16)25-21(15)26-8-4-18(5-9-26)27(17-1-2-17)20-3-7-23-14-24-20/h3,7,11,14,17-18H,1-2,4-6,8-10,13H2
• InChI Key： YXZIEKBBDBMZAI-UHFFFAOYSA-N
• SMILES： C12CCOCC1=CC(C#N)=C(N1CCC(N(C3CC3)C3C=CN=CN=3)CC1)N=2

Additional information on 2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile

Comprehensive Analysis of 2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile (CAS No. 2202467-68-1)

The compound 2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile (CAS No. 2202467-68-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrano[4,3-b]pyridine core and a cyclopropyl(pyrimidin-4-yl)amino moiety, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting kinase enzymes, which play a critical role in cellular signaling pathways.

In recent years, the demand for novel kinase inhibitors has surged, driven by the need for more effective treatments for diseases such as cancer and inflammatory disorders. The pyrimidine and piperidine components of this compound are known to interact with ATP-binding sites in kinases, making it a subject of intense study. Computational modeling and in vitro assays have suggested that 2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile exhibits selective binding affinity, which could translate into fewer off-target effects compared to existing therapies.

The synthesis of CAS No. 2202467-68-1 involves multi-step organic reactions, including cyclization and amination processes, to achieve the desired molecular architecture. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Given the complexity of its synthesis, researchers are exploring scalable production methods to facilitate further preclinical studies.

One of the most frequently asked questions in scientific forums is whether this compound has entered clinical trials. While 2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile is still in the early stages of development, its pharmacokinetic properties, such as bioavailability and metabolic stability, are under rigorous evaluation. These studies are critical to determining its suitability for therapeutic use.

Another area of interest is the compound's potential for combination therapy. Given the rise of resistance mechanisms in targeted therapies, combining CAS No. 2202467-68-1 with other kinase inhibitors or immunomodulators could enhance its efficacy. Researchers are also investigating its role in modulating immune responses, which aligns with the growing focus on immunotherapy in modern medicine.

From a commercial perspective, the patent landscape surrounding 2-{4-[cyclopropyl(pyrimidin-4-yl)amino]piperidin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile is evolving rapidly. Pharmaceutical companies are actively filing patents to protect its intellectual property, signaling its potential market value. This has sparked discussions about its cost-effectiveness and accessibility, particularly in emerging markets.

In conclusion, CAS No. 2202467-68-1 represents a cutting-edge innovation in medicinal chemistry. Its unique structure and promising biological activity make it a compound to watch in the coming years. As research progresses, it may pave the way for new therapeutic options in oncology and beyond, addressing unmet medical needs and improving patient outcomes.